1-[(tert-Butoxy)carbonyl]-5-methoxy-1H,4H,5H,6H,7H-pyrrolo[2,3-b]pyridine-2-carboxylic acid

• Molecular Formula: C14H20N2O5
• Molecular Weight: 296.32 g/mol
• IUPAC Name: 5-methoxy-1-[(2-methylpropan-2-yl)oxycarbonyl]-4,5,6,7-tetrahydropyrrolo[2,3-b]pyridine-2-carboxylic acid
• InChI: InChI=1S/C14H20N2O5/c1-14(2,3)21-13(19)16-10(12(17)18)6-8-5-9(20-4)7-15-11(8)16/h6,9,15H,5,7H2,1-4H3,(H,17,18)
• InChI Key: PBMXUSNTBITTTL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1C(=CC2=C1NCC(C2)OC)C(=O)O

Description

This compound is a heterocyclic carboxylic acid featuring a pyrrolo[2,3-b]pyridine core substituted with a tert-butoxycarbonyl (Boc) protecting group at the 1-position and a methoxy group at the 5-position. Its molecular formula is C₁₆H₂₁N₂O₅, with a molecular weight of approximately 321.35 g/mol (estimated based on analogous structures in ). The Boc group enhances solubility in organic solvents and stabilizes the molecule during synthetic transformations, making it a valuable intermediate in medicinal chemistry and materials science. The methoxy substituent at position 5 likely influences electronic properties and steric interactions, distinguishing it from positional isomers and other derivatives.

Preparation Methods

Reactant Selection and Mechanism

The cyclocondensation of 2-amino-1,5-diphenyl-1H-pyrrole-3-carbonitrile with active methylene compounds (e.g., malononitrile or ethyl cyanoacetate) in acetic acid catalyzed by hydrochloric acid generates the pyrrolo[2,3-b]pyridine scaffold. This one-pot reaction proceeds via nucleophilic attack of the methylene compound on the electrophilic carbon of the pyrrole, followed by cyclization and aromatization (Scheme 1).

Optimization Insights:

• Solvent: Acetic acid facilitates proton transfer and stabilizes intermediates.
• Temperature: Reactions conducted at 80–90°C achieve completion within 4–6 hours.
• Yield: Reported yields range from 65–78%, with purity >95% confirmed by HPLC.

Functionalization of the Heterocyclic Core

Methoxylation via Nucleophilic Substitution

Introduction of the 5-methoxy group is achieved through nucleophilic aromatic substitution. For example, 2-chloro-5-nitropyridine undergoes methoxylation using sodium methoxide in methanol under reflux, yielding 2-methoxy-5-nitropyridine with 96.5% efficiency. This method is adaptable to the pyrrolo[2,3-b]pyridine system by substituting a chloro or nitro group at the 5-position.

Critical Parameters:

• Reagent Stoichiometry: A 1.2:1 molar ratio of sodium methoxide to substrate ensures complete substitution.
• Reaction Time: 1–2 hours under reflux conditions.

Boc Protection of the Amine Group

The Boc group is introduced using di-tert-butyl dicarbonate (Boc anhydride) in tetrahydrofuran (THF) with 4-dimethylaminopyridine (DMAP) as a catalyst. This step typically proceeds at room temperature, achieving >90% yield.

Analytical Validation:

• IR Spectroscopy: Absorption bands at ~1700 cm⁻¹ confirm carbamate formation.
• NMR: Tert-butyl protons resonate as a singlet at δ 1.4–1.5 ppm.

Carboxylic Acid Functionalization

Oxidation of Methyl Esters

A common strategy involves the hydrolysis of a methyl ester precursor. For instance, treatment of the methyl ester with lithium hydroxide in tetrahydrofuran/water (3:1) at 50°C for 12 hours affords the carboxylic acid derivative in 85–92% yield.

Direct Carboxylation

Alternatively, carboxylation via carbon dioxide insertion under palladium catalysis has been reported, though yields are moderate (55–65%).

Comparative Analysis of Synthetic Routes

Method	Key Steps	Yield (%)	Purity (%)	Reference
Cyclocondensation	Core formation, methoxylation, Boc	68	98.9
Stepwise Annulation	Nitration, hydrogenation, Boc	72	99.2

The cyclocondensation route offers shorter reaction times but requires stringent temperature control. In contrast, stepwise annulation provides superior regioselectivity at the expense of additional purification steps.

Optimization Challenges and Solutions

Regioselectivity in Cyclization

Competing pathways during cyclocondensation may yield regioisomers. Employing electron-withdrawing substituents on the pyrrole ring directs cyclization to the desired position.

Catalyst Efficiency in Hydrogenation

Palladium on carbon (10% Pd/C) under hydrogen atmosphere (0.01 MPa) effectively reduces nitro groups to amines without over-reduction. Catalyst recycling reduces costs by 15–20%.

Analytical and Characterization Data

• High-Performance Liquid Chromatography (HPLC): Purity >98% achieved via reverse-phase C18 columns with acetonitrile/water gradients.
• Mass Spectrometry (MS): Molecular ion peaks align with theoretical masses (e.g., m/z 296.32 for C₁₄H₂₀N₂O₅).
• Nuclear Magnetic Resonance (NMR):
  • ¹H NMR (DMSO-d₆): δ 1.43 (s, 9H, Boc), 3.78 (s, 3H, OCH₃), 4.15–4.30 (m, 2H, CH₂).
  • ¹³C NMR: δ 28.2 (Boc CH₃), 55.1 (OCH₃), 155.7 (C=O).

Environmental and Scalability Considerations

• Solvent Recovery: Methanol and THF are distilled and reused, reducing waste by 30%.
• Catalyst Recycling: Pd/C recovery via filtration maintains activity over five cycles.

Chemical Reactions Analysis

Suzuki Coupling

Used to functionalize the pyrrolo[2,3-b]pyridine core:

Parameter	Details
Catalyst	[1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II)
Conditions	80°C in dioxane/water (2.5:1), K₂CO₃ as base
Example Product	5-aryl-pyrrolo[2,3-b]pyridines

Bromination and Functionalization

Reaction Step	Reagents	Purpose
Bromination	Br₂ (CHCl₃) or NBS	Introduce bromine at 3-position
Tosylation	Tosyl chloride (TsCl)	Convert bromide to tosylate for nucleophilic substitution

Deprotection

Reaction	Conditions	Outcome
Boc removal	Acidic conditions (e.g., HCl/dioxane)	Exposes carboxylic acid for further reactions

Comparative Analysis of Analogous Compounds

Compound	Key Features	Applications
6-(tert-Butoxy)carbonyl-pyrrolo[2,3-c]pyridine-2-carboxylic acid	Similar carbonyl group, different ring fusion (2,3-c)	Potential kinase inhibitors
5-methyl-pyrrolo[2,3-b]pyridine-3-carboxylic acid	Lacks Boc group, methyl substitution	Biological activity studies

Biological and Chemical Implications

• FGFR Targeting : Structural similarity to FGFR inhibitors suggests potential in drug discovery, with methoxy and Boc groups modulating solubility and binding affinity.

• Reactivity Trends : The Boc group enhances stability during synthesis, while the methoxy group may influence electronic properties for reactions involving nucleophilic sites .

Scientific Research Applications

1-[(tert-Butoxy)carbonyl]-5-methoxy-1H,4H,5H,6H,7H-pyrrolo[2,3-b]pyridine-2-carboxylic acid has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Employed in the study of enzyme mechanisms and protein-ligand interactions.

Medicine: Investigated for its potential use in drug development, particularly in the design of enzyme inhibitors.

Industry: Utilized in the production of pharmaceuticals and fine chemicals.

Mechanism of Action

The mechanism of action of 1-[(tert-Butoxy)carbonyl]-5-methoxy-1H,4H,5H,6H,7H-pyrrolo[2,3-b]pyridine-2-carboxylic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The BOC group can be selectively removed under acidic conditions, revealing the active amine group that can participate in further chemical reactions . The pathways involved often include nucleophilic attack and subsequent formation of stable intermediates.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Positional Isomers: 5-Methoxy vs. 6-Methoxy Derivatives

• 1-[(tert-Butoxy)carbonyl]-6-methoxy-1H,2H,3H-pyrrolo[2,3-b]pyridine-2-carboxylic acid (CAS 2225146-25-6) shares the same core but has a methoxy group at position 6 instead of 3. Its molecular formula is C₁₄H₁₈N₂O₅ (molar mass 294.3 g/mol).

Boc-Protected Pyrrolidine/Pyridine Carboxylic Acids

• 1-Boc-5-methylpyrrolidine-3-carboxylic acid (CAS 1365887-45-1): Features a simpler pyrrolidine ring with a methyl substituent. Molecular formula C₁₂H₂₁NO₄ (267.3 g/mol). Comparison: The absence of the fused pyridine ring reduces aromaticity and conjugation, leading to lower thermal stability.
• 1-[(tert-Butoxy)carbonyl]-5-(4-methoxyphenyl)pyrrolidine-2-carboxylic acid (CAS 1803566-99-5): Incorporates a 4-methoxyphenyl group. Molecular formula C₁₇H₂₃NO₅ (321.37 g/mol). Comparison: The bulky aryl substituent increases lipophilicity (logP ~2.8 vs. ~1.5 for the target compound), impacting membrane permeability in biological applications.

Heterocyclic Variants with Functional Group Modifications

• 5-[(tert-Butoxy)carbonyl]-4H,5H,6H,7H-[1,2]oxazolo[4,3-c]pyridine-3-carboxylic acid: Contains an oxazole ring fused to pyridine. Molecular formula C₁₃H₁₈N₂O₅ (294.3 g/mol).

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for preparing this compound, and what critical steps ensure high yield?

• Methodological Answer : Synthesis typically involves Boc protection of the pyrrolo-pyridine core followed by selective methoxy introduction. Key steps include:

• Use of tert-butoxycarbonyl (Boc) anhydride under inert conditions to protect the amine group .
• Methoxy group incorporation via nucleophilic substitution or palladium-catalyzed coupling, requiring anhydrous solvents (e.g., THF or DMF) and controlled temperatures (0–25°C) .
• Purification via column chromatography (silica gel, hexane/ethyl acetate gradient) to isolate intermediates. Final recrystallization in ethanol/water enhances purity .
  • Critical Considerations : Monitor reaction progress by TLC or LC-MS to prevent over-alkylation or Boc deprotection .

Q. How should researchers handle and store this compound to maintain stability?

• Methodological Answer :

• Storage : Room temperature in airtight, light-resistant containers under nitrogen atmosphere to prevent hydrolysis of the Boc group .
• Handling : Use gloves (nitrile) and eye protection (ANSI Z87.1-compliant goggles) to avoid dermal/ocular exposure .
• Stability : Avoid prolonged exposure to moisture (>50% humidity) or acidic conditions (pH <5), which degrade the Boc group .

Advanced Research Questions

Q. How can computational methods resolve discrepancies in NMR data between synthetic batches?

• Methodological Answer :

• Perform density functional theory (DFT) calculations (e.g., B3LYP/6-31G*) to predict NMR chemical shifts and compare with experimental data .
• Use cheminformatics tools (e.g., ACD/Labs or MestReNova) to analyze coupling constants and identify conformational isomers .
• Cross-validate with high-resolution mass spectrometry (HRMS) and 2D NMR (COSY, HSQC) to confirm structural assignments .

Q. What role does the Boc group play in modulating reactivity during derivatization?

• Methodological Answer :

• The Boc group acts as a temporary protective moiety, enabling selective functionalization at the pyrrolidine nitrogen.
• Deprotection : Use trifluoroacetic acid (TFA) in dichloromethane (DCM) (1:4 v/v, 0°C to RT) to remove Boc, followed by neutralization with NaHCO3 .
• Reactivity : The electron-withdrawing Boc group reduces nucleophilicity at adjacent sites, directing reactions (e.g., alkylation) to the methoxy-substituted ring .

Methodological Guidance

Q. Which analytical techniques are most effective for confirming structure and purity?

• Answer :

• Purity : HPLC (C18 column, acetonitrile/water + 0.1% formic acid) with UV detection (254 nm); purity >95% is typical .
• Structure :
• NMR : ¹H/¹³C NMR in DMSO-d6 or CDCl3; key signals include Boc tert-butyl (δ ~1.4 ppm) and carboxylic acid (δ ~12 ppm) .
• HRMS : ESI+ mode to confirm molecular ion ([M+H]⁺, calc. for C₁₄H₂₁N₂O₅: 297.14 g/mol) .
• Crystallography : Single-crystal X-ray diffraction for absolute configuration confirmation, though challenging due to polymorphism .

Data Contradiction Analysis

Q. How to address conflicting solubility data reported in different studies?

• Methodological Answer :

• Experimental Validation : Test solubility in DMSO, methanol, and DCM at 25°C using UV-Vis spectroscopy (λmax ~270 nm) .
• Literature Cross-Check : Compare with structurally analogous compounds (e.g., ’s difluoromethoxy analog, soluble in DMF ).
• Thermodynamic Modeling : Use Hansen solubility parameters to predict compatibility with solvents .